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Compound of Interest

Compound Name:
5-(4-Bromophenoxy)-2-

chloropyrimidine

Cat. No.: B13260391

Get Quote

Executive Summary: The "At a Glance" Safety
Profile
5-(4-Bromophenoxy)-2-chloropyrimidine (CAS: 146533-41-7) is a halogenated

heteroaromatic building block commonly used in the synthesis of kinase inhibitors and other

pharmaceutical agents.

While often classified as an Irritant (H315/H319), its chemical structure dictates a higher

standard of care. The chlorine atom at the 2-position of the pyrimidine ring is electronically

activated, making it susceptible to Nucleophilic Aromatic Substitution (SNAr).

Translation: It reacts readily with biological nucleophiles (proteins in skin and eyes),

potentially leading to sensitization or chemical burns upon prolonged contact.

Critical Safety Directive: Treat this compound as a potential sensitizer and corrosive, regardless

of the minimum GHS labeling.
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Risk Assessment & Hazard Identification
The "Why" behind the protocol.

To select the correct PPE, we must understand the chemical behavior:

Feature Hazard Implication

2-Chloropyrimidine Core

The "Warhead." This leaving group is reactive.

[1][2] Moisture on skin can hydrolyze this to

release HCl, or it can alkylate skin proteins

(sensitization risk).

Bromophenoxy Group

Increases lipophilicity. If dissolved in organic

solvents (DMSO, DCM), skin absorption rates

increase significantly.

Physical State (Solid)
Dust generation is the primary vector for

respiratory and ocular exposure.

The PPE Matrix
Standard Operating Configuration for < 10g scale.

This matrix is designed to prevent the "Breakthrough-Exposure" cycle.
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Body Zone Recommended PPE Technical Rationale

Hand Protection

Double Gloving Strategy1.

Inner: Nitrile (4 mil / 0.1mm)2.

Outer: Nitrile (minimum 5 mil)

or Neoprene

Why Nitrile? Excellent

resistance to solid particulates.

Why Double? Chlorinated

pyrimidines can permeate thin

nitrile if dissolved in solvents

like DCM. The outer glove is

sacrificial.

Ocular

Chemical Splash Goggles

(Indirect Venting)Note: Safety

glasses are insufficient.

Dust particles can bypass

safety glasses. Goggles seal

the orbital area against

reactive dust and accidental

splashes.

Respiratory

Fume Hood (Primary)If

weighing outside hood: N95 or

P100 Respirator

Prevents inhalation of dust

which can hydrolyze in the

mucous membranes of the

lungs.

Body
Lab Coat (Poly/Cotton) +

Tyvek Sleeves

Tyvek sleeves bridge the gap

between the glove cuff and lab

coat, a common exposure

point during reaching motions.

Visualization: PPE Selection Logic
Figure 1: Decision tree for selecting PPE based on experimental state.
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Start: Handling
5-(4-Bromophenoxy)-2-chloropyrimidine

What is the
Physical State?

Solid / Powder Solution
(Organic Solvent)

Is Dust Generation
Likely? Solvent Type?

Standard PPE:
Nitrile Gloves + Goggles

+ Fume Hood

No (Weighing inside hood)

Enhanced PPE:
Add N95/P100 Mask

+ Tyvek Sleeves

Yes (Open transfer) Polar (Water/MeOH)

Barrier Upgrade:
Double Nitrile (Change <15m)

or Silver Shield Laminate

Penetrating (DCM/DMF/DMSO)

Click to download full resolution via product page

Caption: Logic flow for scaling PPE based on physical state and solvent carrier risks.

Operational Protocol: The "3-Zone" Workflow
Trustworthiness through procedure.

To ensure safety, do not rely solely on PPE.[2][3][4][5] Use the Clean-Buffer-Hot zoning

method.

Phase 1: Preparation (The Clean Zone)
Inspect Gloves: Check for pinholes by inflating them with air.
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Gather Materials: Pre-weigh solvents and reagents. Have a dedicated "solid waste"

container ready before opening the bottle.

Engineering Check: Ensure Fume Hood face velocity is >100 fpm (0.5 m/s).

Phase 2: Execution (The Hot Zone - Inside Hood)
Open Container: Open the vial only inside the hood.

Weighing: If using a balance outside the hood, transfer the solid into a tared, screw-top vial

inside the hood first. Wipe the exterior of the vial before removing it.

Solvent Addition: Add solvent slowly.

Critical Note: If dissolving in DMSO or DMF, be hyper-vigilant. These solvents carry the

toxic payload through gloves and skin instantly.

Phase 3: Decontamination (The Buffer Zone)
Wipe Down: Wipe all tools (spatulas, balance pans) with a solvent-dampened tissue (Ethanol

or Acetone) inside the hood.

Doffing (Glove Removal):

Grasp the outside of one glove near the wrist.

Peel it away from the hand, turning it inside out.

Hold the peeled glove in the gloved hand.

Slide an ungloved finger under the wrist of the remaining glove and peel off.

Wash: Wash hands with soap and water for 20 seconds immediately.

Emergency Response & Disposal
Logistics for when things go wrong.

Spill Response Workflow
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Scenario: You spill 500mg of powder on the bench.

1. ASSESS
Is it >10g or

outside hood?

EVACUATE LAB
Call EHSYes (Major)

INITIATE CLEANUP
(PPE Required)

No (Minor)
2. ISOLATE

Cover with absorbent
pads dampened w/ solvent

3. COLLECT
Scoop into hazardous

waste bag

4. DECON
Wash surface with

soap/water (pH neutral)

Click to download full resolution via product page

Caption: Immediate response protocol for solid spills.

Waste Disposal[2][3][4][5][6]
Classification: Halogenated Organic Waste.

Segregation: Do NOT mix with strong acids or oxidizers.[2]

Labeling: Must clearly state "Contains Halogenated Pyrimidine."

References & Verification
PubChem.5-(4-Bromophenoxy)-2-chloropyrimidine Compound Summary. National Center

for Biotechnology Information. [Link]

Occupational Safety and Health Administration (OSHA).Personal Protective Equipment:

Chemical Resistance Selection. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13260391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

